Cas no 1339701-78-8 (2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol)

2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol is a specialized organic compound featuring both an amino and a triazole functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural properties, including the presence of a hydroxyl group and a 1,2,4-triazole moiety, contribute to its reactivity in forming heterocyclic derivatives. The compound’s stability under standard conditions and compatibility with various reaction pathways enhance its utility in medicinal chemistry, particularly in the development of antifungal and antiviral agents. Its well-defined stereochemistry further allows for precise modifications, making it valuable for targeted molecular design. Suitable for research-scale applications, it offers a balance of reactivity and handling safety.

2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol structure

1339701-78-8 structure

Product Name:2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol

CAS No:1339701-78-8

MF:C₇H₁₄N₄O

MW:170.212260723114

CID:5937998

PubChem ID:64809441

Update Time:2025-06-07

2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-1-butanol, β-amino-β-methyl-
- 2-Amino-2-methyl-4-(1h-1,2,4-triazol-1-yl)butan-1-ol
- CS-0354559
- 1339701-78-8
- AKOS014138308
- EN300-1829546
- 2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol
- Inchi： 1S/C7H14N4O/c1-7(8,4-12)2-3-11-6-9-5-10-11/h5-6,12H,2-4,8H2,1H3
- InChI Key： LYKVQVGNQRIUCO-UHFFFAOYSA-N
- SMILES： C(N1N=CN=C1)CC(N)(C)CO

Computed Properties

Exact Mass: 170.11676108g/mol
Monoisotopic Mass: 170.11676108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 77Å²

Experimental Properties

Density: 1.25±0.1 g/cm3(Predicted)
Boiling Point: 384.6±52.0 °C(Predicted)
pka: 12.65±0.20(Predicted)

2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1829546-1g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	1g	$986.0	2023-09-19
Enamine	EN300-1829546-5g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	5g	$2858.0	2023-09-19
Enamine	EN300-1829546-10g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	10g	$4236.0	2023-09-19
Enamine	EN300-1829546-0.05g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	0.05g	$827.0	2023-09-19
Enamine	EN300-1829546-0.1g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	0.1g	$867.0	2023-09-19
Enamine	EN300-1829546-0.25g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	0.25g	$906.0	2023-09-19
Enamine	EN300-1829546-0.5g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	0.5g	$946.0	2023-09-19
Enamine	EN300-1829546-1.0g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	1g	$1070.0	2023-06-02
Enamine	EN300-1829546-2.5g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	2.5g	$1931.0	2023-09-19
Enamine	EN300-1829546-5.0g	2-amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-ol	1339701-78-8	5g	$3105.0	2023-06-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

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